(Z)-3-((2,3-dimethylphenyl)amino)-2-(4-(2,4-dimethylphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(2,3-dimethylanilino)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H21N3S/c1-14-8-9-19(16(3)10-14)21-13-26-22(25-21)18(11-23)12-24-20-7-5-6-15(2)17(20)4/h5-10,12-13,24H,1-4H3/b18-12-
• InChI Key: WGWHMDZVJYHIHD-PDGQHHTCSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)C(=CNC3=CC=CC(=C3C)C)C#N)C
• Isomeric SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)/C(=C\NC3=CC=CC(=C3C)C)/C#N)C
• Molecular Formula: C22H21N3S
• Molecular Weight: 359.5 g/mol
• CAS No.: 477186-87-1

Description

(Z)-3-((2,3-dimethylphenyl)amino)-2-(4-(2,4-dimethylphenyl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C22H21N3S and its molecular weight is 359.49. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactions

• Reduction of (E)-3-aryl-2-(thiazol-2-yl)acrylonitriles, closely related to the queried compound, with lithium aluminum hydride has been explored, leading to the formation of (Z)-1-amino-3-aryl-2-(thiazol-2-yl)prop-1-ene derivatives, demonstrating the compound's potential as a precursor in synthetic organic chemistry (Frolov et al., 2005).

Potential Pharmaceutical Applications

• The compound's structural relatives have been synthesized for potential antifungal applications, highlighting the chemical versatility and potential utility in developing new therapeutic agents (Gomha & Abdel‐Aziz, 2012).

Antidepressant Potential

• In a study exploring a series of compounds for antidepressant activity, derivatives involving similar structural motifs to the queried compound showed promise, pointing towards potential applications in mental health treatment (Bailey et al., 1985).

Materials Science Applications

• Research has also been conducted on the modification of materials through reactions with similar compounds, indicating potential applications in materials science, such as in the development of antimicrobial coatings or functionalized polymers (Aly & El-Mohdy, 2015).

Anticancer Research

• Studies on metal complexes with thiazolyl azo dyes, structurally related to the compound , have shown anticancer activity, suggesting the compound's framework could be useful in designing anticancer drugs (Al-adilee & Waheeb, 2020).